Cas no 112056-13-0 (1-butoxy-2-methyl-4-nitrobenzene)

112056-13-0 structure
Product name:1-butoxy-2-methyl-4-nitrobenzene
1-butoxy-2-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-butoxy-2-methyl-4-nitrobenzene
- butyl (5-nitro-o-tolyl) ether
- SCHEMBL12121522
- DTXSID10742621
- IUFXELNGSCIRJZ-UHFFFAOYSA-N
- 112056-13-0
- butyl (5-nitro-o-tolyl)ether
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- Inchi: InChI=1S/C11H15NO3/c1-3-4-7-15-11-6-5-10(12(13)14)8-9(11)2/h5-6,8H,3-4,7H2,1-2H3
- InChI Key: IUFXELNGSCIRJZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 209.10519334Da
- Monoisotopic Mass: 209.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 3.3
1-butoxy-2-methyl-4-nitrobenzene Related Literature
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1. Caper tea
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2. Book reviews
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
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